methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride
Description
Methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride is a chemical compound with the CAS Number: 2613381-78-3 . It has a molecular weight of 189.59 and its IUPAC Name is this compound .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C5H9F2NO2.ClH/c1-8-3-5(6,7)4(9)10-2;/h8H,3H2,1-2H3;1H . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored at 4 degrees Celsius .Safety and Hazards
This compound is associated with several hazard statements including H315, H319, and H335 . These correspond to skin irritation, serious eye irritation, and respiratory irritation respectively . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride involves the reaction of methyl 2,2-difluoro-3-oxopropanoate with methylamine hydrochloride.", "Starting Materials": [ "Methyl 2,2-difluoro-3-oxopropanoate", "Methylamine hydrochloride" ], "Reaction": [ "Step 1: Methyl 2,2-difluoro-3-oxopropanoate is reacted with methylamine hydrochloride in the presence of a base such as sodium hydroxide.", "Step 2: The resulting product is then purified by recrystallization to obtain methyl 2,2-difluoro-3-(methylamino)propanoate hydrochloride." ] } | |
| 2613381-78-3 | |
Molecular Formula |
C5H10ClF2NO2 |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
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